Cas no 1788771-87-8 (N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide)

N-(2-{[1,1'-Biphenyl]-4-yl}-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide is a specialized sulfonamide derivative designed for advanced chemical and pharmaceutical applications. Its unique structure, featuring a biphenyl core and a difluoromethanesulfonyl group, enhances binding affinity and metabolic stability, making it valuable in medicinal chemistry research. The compound exhibits potential as an intermediate in the synthesis of bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. The hydroxyl and sulfonamide functionalities contribute to its solubility and reactivity, facilitating further derivatization. This compound is characterized by high purity and precise synthesis, ensuring consistency for research and development purposes. Its structural complexity underscores its utility in exploring novel therapeutic pathways.
N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide structure
1788771-87-8 structure
Product Name:N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide
CAS No:1788771-87-8
MF:C23H21F2NO4S
MW:445.478952169418
CID:5368334
Update Time:2025-06-10

N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

    • 2-(difluoromethylsulfonyl)-N-[2-hydroxy-2-(4-phenylphenyl)propyl]benzamide
    • N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide
    • Inchi: 1S/C23H21F2NO4S/c1-23(28,18-13-11-17(12-14-18)16-7-3-2-4-8-16)15-26-21(27)19-9-5-6-10-20(19)31(29,30)22(24)25/h2-14,22,28H,15H2,1H3,(H,26,27)
    • InChI Key: VLYWYMAXKIMJQE-UHFFFAOYSA-N
    • SMILES: C(NCC(O)(C1=CC=C(C2=CC=CC=C2)C=C1)C)(=O)C1=CC=CC=C1S(C(F)F)(=O)=O

N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide Pricemore >>

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Additional information on N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide

Comprehensive Overview of N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide (CAS No. 1788771-87-8)

In the realm of modern pharmaceutical and chemical research, N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide (CAS No. 1788771-87-8) has emerged as a compound of significant interest. This molecule, characterized by its unique difluoromethanesulfonyl and biphenyl moieties, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural complexity, which offers a versatile platform for designing novel therapeutic agents.

The compound's hydroxypropyl and benzamide functional groups contribute to its ability to interact with biological targets, making it a promising candidate for modulating enzyme activity or receptor binding. Recent studies have highlighted its potential in addressing inflammatory diseases and metabolic disorders, topics that are currently trending in biomedical research. With the growing demand for precision medicine and targeted therapies, N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide is gaining attention as a scaffold for developing next-generation pharmaceuticals.

From a synthetic chemistry perspective, the incorporation of difluoromethanesulfonyl groups is a strategic choice to enhance the compound's stability and bioavailability. This aligns with the broader industry trend toward fluorinated compounds, which are known for their improved pharmacokinetic properties. The biphenyl segment further augments the molecule's rigidity, potentially leading to higher selectivity in biological interactions. Such features are critical in the context of AI-driven drug design, where computational models prioritize compounds with optimal binding affinities.

Another area of exploration for CAS No. 1788771-87-8 is its role in material science. The compound's aromatic systems and polar functional groups make it a candidate for developing advanced polymeric materials or organic semiconductors. This is particularly relevant given the surge in interest around sustainable electronics and green chemistry. Researchers are investigating whether derivatives of this compound could contribute to more environmentally friendly manufacturing processes.

In summary, N-(2-{[1,1'-biphenyl]-4-yl}-2-hydroxypropyl)-2-difluoromethanesulfonylbenzamide represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and beyond. Its structural attributes and adaptability position it as a valuable asset in addressing some of today's most pressing scientific challenges. As research progresses, this compound is likely to play a pivotal role in innovations aligned with global trends such as personalized healthcare and sustainable technology.

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